Cas no 303176-42-3 ((2S,aR)-a-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol)

• Product Name: (2S,aR)-a-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol
• CAS No: 303176-42-3
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 1060341
• PubChem ID: 11458498
• Update Time: 2025-06-23

(2S,aR)-a-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol Chemical and Physical Properties

Names and Identifiers

• (2S,αR)-α-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol
• (2S,AR)-A-(AMINOMETHYL)-6-FLUORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-METHANOL
• (R)-2-amino-1-[(S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol
• (2S,AlphaR)-Alpha-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol
• 303176-42-3
• SCHEMBL13762709
• DB-222835
• (2S,
• (1R)-2-amino-1-[(2S)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl]ethan-1-ol
• (2S,alphaR)-alpha-(Aminomethyl)-6-fluoro-chroman-2-methanol;
• DTXSID70466518
• (2S,?R)-?-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol
• AR)-
• A-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol
• (1R)-2-amino-1-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol
• (2S,aR)-a-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol

• Inchi： 1S/C11H14FNO2/c12-8-2-4-10-7(5-8)1-3-11(15-10)9(14)6-13/h2,4-5,9,11,14H,1,3,6,13H2/t9-,11+/m1/s1
• InChI Key： XEWOKAJCYBGRTK-KOLCDFICSA-N
• SMILES： FC1C=CC2=C(C=1)CC[C@@H]([C@@H](CN)O)O2

Computed Properties

• Exact Mass: 211.10100
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Melting Point: 109-112°C
• PSA: 55.48000
• LogP: 1.53920

Additional information on (2S,aR)-a-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol

Comprehensive Overview of (2S,aR)-a-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol (CAS No. 303176-42-3)

The compound (2S,aR)-a-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol, identified by its CAS No. 303176-42-3, is a chiral benzopyran derivative with significant potential in pharmaceutical research. Its unique structural features, including a fluorinated aromatic ring and an aminomethyl group, make it a subject of interest for drug discovery and development. Researchers are particularly drawn to its stereochemistry, as the (2S,aR) configuration plays a critical role in its biological activity and selectivity.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where 303176-42-3 could serve as a key intermediate. Its benzopyran scaffold is frequently explored in the design of central nervous system (CNS) agents, given its ability to cross the blood-brain barrier. This has led to increased searches for terms like "fluoro-benzopyran derivatives" and "chiral drug intermediates" in scientific databases.

The synthesis of (2S,aR)-a-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol often involves asymmetric catalysis, a hotspot in modern organic chemistry. Techniques such as enantioselective hydrogenation and chiral auxiliary methods are commonly employed to achieve the desired stereochemical purity. This aligns with the broader industry shift toward green chemistry, as researchers seek sustainable methods to produce complex molecules like 303176-42-3 with minimal environmental impact.

From a pharmacological perspective, the aminomethyl moiety in this compound suggests potential interactions with G-protein-coupled receptors (GPCRs), a major target class in drug development. Recent publications have highlighted its structural similarity to known neurotransmitter modulators, sparking interest in its application for neurological disorders. Online queries for "GPCR-targeting fluorinated compounds" and "benzopyran-based therapeutics" reflect this emerging focus.

Analytical characterization of CAS No. 303176-42-3 typically employs advanced techniques such as HPLC with chiral stationary phases and high-resolution mass spectrometry (HRMS). These methods ensure the accurate determination of its enantiomeric excess, a critical quality attribute for pharmaceutical applications. The compound's physicochemical properties, including solubility and logP, are also extensively studied to predict its drug-likeness, a topic frequently searched in ADME (Absorption, Distribution, Metabolism, Excretion) research circles.

In the context of intellectual property, 303176-42-3 has been referenced in several patents related to chiral synthons and asymmetric synthesis. This underscores its commercial relevance, particularly in the contract research organization (CRO) sector. The rise of AI-driven drug discovery has further amplified interest in such compounds, with machine learning models often trained on datasets containing fluorinated heterocycles like this benzopyran derivative.

Future research directions for (2S,aR)-a-(Aminomethyl)-6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol may explore its structure-activity relationships (SAR) through systematic derivatization. Given the pharmaceutical industry's emphasis on first-in-class drugs, this compound's unique three-dimensional architecture could inspire novel therapeutic candidates. Searches for "next-generation chiral building blocks" and "fluorine in drug design" indicate sustained academic and industrial curiosity about molecules of this class.